Cas no 1065608-72-1 ([1,2,4]Triazolo[4,3-a]pyridin-8-ol)

• Product Name: [1,2,4]Triazolo[4,3-a]pyridin-8-ol
• CAS No: 1065608-72-1
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 5058604
• Update Time: 2025-07-21

[1,2,4]Triazolo[4,3-a]pyridin-8-ol Chemical and Physical Properties

Names and Identifiers

• [1,2,4]triazolo[4,3-a]pyridin-8-ol
• [1,2,4]Triazolo[4,3-a]pyridin-8-ol

• Inchi： 1S/C6H5N3O/c10-5-2-1-3-9-4-7-8-6(5)9/h1-4,10H
• InChI Key： NLKMQTGBGLPINQ-UHFFFAOYSA-N
• SMILES： OC1=CC=CN2C=NN=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• XLogP3: 0.8
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on [1,2,4]Triazolo[4,3-a]pyridin-8-ol

Professional Introduction to [1,2,4]Triazolo[4,3-a]pyridin-8-ol (CAS No. 1065608-72-1)

[1,2,4]Triazolo[4,3-a]pyridin-8-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the triazolopyridine class, which is known for its diverse applications in medicinal chemistry. The molecular structure of [1,2,4]Triazolo[4,3-a]pyridin-8-ol incorporates a fused triazole ring and a pyridine moiety, features that contribute to its distinctive chemical and pharmacological characteristics.

The synthesis of [1,2,4]Triazolo[4,3-a]pyridin-8-ol involves a series of well-defined chemical reactions that highlight the compound's synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazolopyridine core. Subsequent functionalization steps are employed to introduce the hydroxyl group at the 8-position of the pyridine ring. These synthetic routes have been optimized to ensure high yield and purity, making [1,2,4]Triazolo[4,3-a]pyridin-8-ol a viable candidate for further pharmaceutical development.

Recent research has demonstrated the potential of [1,2,4]Triazolo[4,3-a]pyridin-8-ol as a scaffold for developing novel therapeutic agents. Studies have focused on its interaction with various biological targets, including enzymes and receptors involved in metabolic pathways. The compound's ability to modulate these targets suggests its utility in addressing a range of health conditions. For instance, preliminary investigations have shown promising results in the context of anti-inflammatory and antimicrobial applications.

The pharmacokinetic properties of [1,2,4]Triazolo[4,3-a]pyridin-8-ol are another area of active exploration. Researchers have been examining its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical use. These studies have provided valuable insights into how the compound behaves within the body and have informed strategies for optimizing its pharmacological efficacy.

One of the most intriguing aspects of [1,2,4]Triazolo[4,3-a]pyridin-8-ol is its potential role in drug discovery programs targeting neurological disorders. The compound's structural features have been found to exhibit interactions with receptors and ion channels relevant to conditions such as epilepsy and neurodegeneration. By leveraging these interactions, scientists aim to develop new treatments that could offer significant benefits over existing therapies.

The development of [1,2,4]Triazolo[4,3-a]pyridin-8-ol as a lead compound has also prompted investigations into its derivatives. By modifying specific atoms or functional groups within its structure, researchers can generate a library of analogs with tailored properties. This approach has led to the identification of several promising derivatives that show enhanced potency and selectivity in preclinical studies.

In conclusion, [1,2,4]Triazolo[4,3-a]pyridin-8-ol represents a fascinating compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies，the future prospects for this compound remain bright.